Cas no 93330-19-9 ((2E)-1-(2-Chlorophenyl)-3-(4-ethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2-Chlorophenyl)-3-(4-ethoxyphenyl)prop-2-en-1-one
• CAS No: 93330-19-9
• MF: C₁₇H₁₅ClO₂
• MW: 286.752804040909
• CID: 4720370
• Update Time: 2025-05-23

(2E)-1-(2-Chlorophenyl)-3-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2-Chlorophenyl)-3-(4-ethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H15ClO2/c1-2-20-14-10-7-13(8-11-14)9-12-17(19)15-5-3-4-6-16(15)18/h3-12H,2H2,1H3/b12-9+
• InChI Key： FQKHUBLVPCQPBQ-FMIVXFBMSA-N
• SMILES： ClC1C=CC=CC=1C(/C=C/C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Topological Polar Surface Area: 26.3

Additional information on (2E)-1-(2-Chlorophenyl)-3-(4-ethoxyphenyl)prop-2-en-1-one

(2E)-1-(2-Chlorophenyl)-3-(4-Ethoxyphenyl)Prop-2-En-1-One: A Comprehensive Overview

The compound with CAS No 93330-19-9, commonly referred to as (2E)-1-(2-Chlorophenyl)-3-(4-Ethoxyphenyl)Prop-2-En-1-One, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a conjugated enone system and two aromatic substituents. The chlorophenyl and ethoxyphenyl groups attached to the central propenone backbone contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and as a precursor for advanced materials. The chlorophenyl group introduces electronic effects that enhance the molecule's ability to participate in nucleophilic and electrophilic reactions, while the ethoxyphenyl group contributes to its solubility and stability under certain conditions. These properties make it an ideal candidate for exploring novel synthetic pathways and functional materials.

One of the most notable advancements in understanding this compound involves its role in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new pharmaceutical agents. For instance, studies have shown that the enone system in (2E)-1-(2-Chlorophenyl)-3-(4-Ethoxyphenyl)Prop-2-En-1-One can act as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The chlorophenyl group has been found to enhance bioavailability, while the ethoxyphenyl group improves binding affinity to target proteins.

In addition to its pharmacological applications, this compound has also been explored for its use in materials science. Its aromatic substituents and conjugated system make it suitable for applications in organic electronics, such as in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into polymer frameworks can significantly improve charge transport properties, paving the way for more efficient electronic devices.

The synthesis of (2E)-1-(2-Chlorophenyl)-3-(4-Ethoxyphenyl)Prop-2-En-1-One involves a series of well-established organic reactions, including Friedel-Crafts acylation and conjugate additions. However, recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the synthesis process while maintaining high yields and purity.

Another area of active research is the study of this compound's photochemical properties. The conjugated enone system exhibits strong absorption in the ultraviolet region, making it a promising candidate for applications in photocatalysis and solar energy conversion. Researchers have explored its ability to act as a photosensitizer in various reactions, including water splitting and organic transformations under light irradiation.

In conclusion, (2E)-1-(2-Chlorophenyl)-3-(4-Ethoxyphenyl)Prop-2-En-1-One is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functional studies, positions it as a valuable tool for future innovations in chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.